Cas no 2229454-21-9 (2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol)

• Product Name: 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol
• CAS No: 2229454-21-9
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6353684
• PubChem ID: 165686434
• Update Time: 2025-10-29

2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol
• 2-bromo-4-chloro-6-[1-(methylamino)cyclopropyl]phenol
• EN300-1922936
• 2229454-21-9

• Inchi： 1S/C10H11BrClNO/c1-13-10(2-3-10)7-4-6(12)5-8(11)9(7)14/h4-5,13-14H,2-3H2,1H3
• InChI Key： AELUZJXARFWMAU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C1(CC1)NC)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol

Introduction to 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol (CAS No. 2229454-21-9)

2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol (CAS No. 2229454-21-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural features and potential biological activities. This compound belongs to the class of phenolic derivatives, characterized by a cyclopropyl substituent and halogen atoms at specific positions, which contribute to its distinct chemical properties and reactivity.

The molecular structure of 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol consists of a benzene ring substituted with a bromine atom at the 2-position, a chlorine atom at the 4-position, and an amino group (methylamino) at the 6-position, with a cyclopropyl ring attached to the 1-position. This arrangement imparts a high degree of functional diversity, making it a valuable scaffold for further chemical modifications and derivatization. The presence of both bromine and chlorine atoms enhances its utility as an intermediate in synthetic chemistry, while the methylamino group introduces basicity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated phenolic compounds due to their ability to interact with various biological targets. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl moiety, in particular, has been shown to influence binding affinity and metabolic stability, making it an attractive feature for drug design.

One of the most compelling aspects of 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with enhanced efficacy and reduced toxicity. For instance, derivatives of this compound have been investigated for their potential in targeting specific enzymes and receptors involved in cancer progression. The halogen atoms serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups.

The methylamino substituent at the 6-position is particularly noteworthy, as it can modulate the electronic properties of the molecule and influence its interactions with biological targets. This group can participate in hydrogen bonding interactions with polar residues in proteins or nucleic acids, potentially enhancing binding affinity. Additionally, the methyl group provides steric bulk that can fine-tune the spatial orientation of the molecule within a binding pocket, optimizing drug-receptor interactions.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol. These techniques allow researchers to predict binding modes and affinities with high precision, facilitating the identification of promising candidates for further experimental validation. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and prioritize compounds based on their pharmacological potential.

The synthesis of 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol involves multi-step organic transformations that highlight its synthetic utility. The introduction of bromine and chlorine atoms typically requires halogenation reactions under controlled conditions to ensure regioselectivity. The incorporation of the cyclopropyl ring often involves cyclization reactions or metal-catalyzed additions to establish the desired three-membered ring structure. Finally, the addition of the methylamino group can be achieved through nucleophilic substitution or reductive amination reactions.

In conclusion, 2-bromo-4-chloro-6-1-(methylamino)cyclopropylphenol (CAS No. 2229454-21-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved biological activity and selectivity. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.